Extrinsic PathwaySynonyms: Death Receptor-mediated Pathway
  • MRT68921
    MRT68921
    • Cat. No.:
    • B609329
    • CAS No.:
    • Molecular Formula:
    • C25H34N6O
    • Molecular Weight:
    • 434.6 g/mol
    Description
    MRT68921 is an inhibitor of ULK1 and ULK2 (IC50s = 2.9 and 1.1 nM, respectively). Through its effects on ULK1, MRT68921 blocks autophagy in cells, driving the accumulation of stalled early autophagosomal structu...
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  • MRT68921 hydrochloride
    MRT68921 hydrochloride
    • Cat. No.:
    • B609332
    • CAS No.:
    • 2080306-21-2
    • Molecular Formula:
    • C25H35ClN6O
    • Molecular Weight:
    • 471.0 g/mol
    Description
    MRT68921 is an inhibitor of ULK1 and ULK2 (IC50s = 2.9 and 1.1 nM, respectively).
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  • MSN-125
    MSN-125
    • Cat. No.:
    • B609351
    • CAS No.:
    • Molecular Formula:
    • C36H38BrN3O6
    • Molecular Weight:
    • 688.6 g/mol
    Description
    MSN-125 is a novel inhibitor of Bax and Bak oligomerization, efficiently inhibiting liposome permeabilization, preventing genotoxic cell death and promoting neuroprotection.
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  • MSN-50
    MSN-50
    • Cat. No.:
    • B609352
    • CAS No.:
    • Molecular Formula:
    • C36H38BrN3O6
    • Molecular Weight:
    • 688.6 g/mol
    Description
    MSN-50 is a novel inhibitor of Bax and Bak oligomerization, efficiently inhibiting liposome permeabilization, preventing genotoxic cell death and promoting neuroprotection.
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  • Eurycomalactone
    Eurycomalactone
    • Cat. No.:
    • B1215533
    • CAS No.:
    • 23062-24-0
    • Molecular Formula:
    • C19H24O6
    • Molecular Weight:
    • 348.4 g/mol
    Description
    Eurycomalactone is a steroid lactone.
    Eurycomalactone has been reported in Eurycoma longifolia with data available.
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  • mim1
    mim1
    • Cat. No.:
    • B1436723
    • CAS No.:
    • Molecular Formula:
    • C17H21N3O3S
    • Molecular Weight:
    • 347.4 g/mol
    Description
    MIM1 is an inhibitor of Mcl-1, an antiapoptotic Bcl-2 family protein with a role in cancer. It selectively engages the canonical groove of Mcl-1, inhibiting its ability to bind BH3 domains (IC50 = 4.7 µM). MIM1 ...
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  • Paris saponin VII
    Paris saponin VII
    • Cat. No.:
    • B7982126
    • CAS No.:
    • 82657-46-3
    • Molecular Formula:
    • C51H82O21
    • Molecular Weight:
    • 1031.2 g/mol
    Description
    (2S,3R,4R,5R,6S)-2-{[(2R,3R,4S,5S,6R)-5-{[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-4-hydroxy-6-(hydroxymethyl)-2-[(1'R,2R,2'S,4'S,5R,7'S,...
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  • Mcl-1 antagonist 1
    Mcl-1 antagonist 1
    • Cat. No.:
    • B12422191
    • CAS No.:
    • Molecular Formula:
    • C41H54ClF2N5O8S
    • Molecular Weight:
    • 850.4 g/mol
    Description
    Mcl-1 antagonist 1 is a useful research compound. Its molecular formula is C41H54ClF2N5O8S and its molecular weight is 850.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mcl-1 antagonist ...
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  • PROTAC Bcl-xL degrader-3
    PROTAC Bcl-xL degrader-3
    • Cat. No.:
    • B15143988
    • CAS No.:
    • Molecular Formula:
    • C82H105ClF3N11O11S4
    • Molecular Weight:
    • 1641.5 g/mol
    Description
    PROTAC Bcl-xL degrader-3 is a useful research compound. Its molecular formula is C82H105ClF3N11O11S4 and its molecular weight is 1641.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PROTAC...
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  • A-1155463
    A-1155463
    • Cat. No.:
    • B15608892
    • CAS No.:
    • Molecular Formula:
    • C35H32FN5O4S2
    • Molecular Weight:
    • 669.8 g/mol
    Description
    a Bcl-X(L) inhibitor;  structure in first source
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